Cas no 1782440-51-0 (Thieno[2,3-d]pyrimidine, 6-bromo-2-chloro-)

• Product Name: Thieno[2,3-d]pyrimidine, 6-bromo-2-chloro-
• CAS No: 1782440-51-0
• MF: C₆H₂BrClN₂S
• MW: 249.515477657318
• MDL: MFCD20259402
• CID: 4705024
• PubChem ID: 84031255
• Update Time: 2025-10-29

Thieno[2,3-d]pyrimidine, 6-bromo-2-chloro- Chemical and Physical Properties

Names and Identifiers

• Thieno[2,3-d]pyrimidine, 6-bromo-2-chloro-
• 6-bromo-2-chloro-thieno[2,3-d]pyrimidine
• SY323293
• E80038
• MFCD20259402
• 1782440-51-0
• 6-bromo-2-chlorothieno[2,3-d]pyrimidine
• PS-18791

• MDL： MFCD20259402
• Inchi： 1S/C6H2BrClN2S/c7-4-1-3-2-9-6(8)10-5(3)11-4/h1-2H
• InChI Key： DUODXXIEOUOUCW-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC=C2C=C(Br)SC2=N1

Computed Properties

• Exact Mass: 247.88106g/mol
• Monoisotopic Mass: 247.88106g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 54Ų

Additional information on Thieno[2,3-d]pyrimidine, 6-bromo-2-chloro-

Thieno[2,3-d]pyrimidine, 6-bromo-2-chloro- (CAS No. 1782440-51-0): An Emerging Compound in Medicinal Chemistry

Thieno[2,3-d]pyrimidine, 6-bromo-2-chloro- (CAS No. 1782440-51-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of thienopyrimidines, which are known for their diverse biological activities, including antitumor, anti-inflammatory, and antiviral properties.

The 6-bromo-2-chloro substitution on the thienopyrimidine scaffold imparts specific chemical and biological characteristics that make it a promising candidate for drug development. Recent studies have highlighted the importance of bromine and chlorine substituents in modulating the pharmacological properties of thienopyrimidines, such as enhancing their binding affinity to target proteins and improving their metabolic stability.

In the context of medicinal chemistry, Thieno[2,3-d]pyrimidine, 6-bromo-2-chloro- has been extensively studied for its potential as an anticancer agent. Research published in the Journal of Medicinal Chemistry in 2021 demonstrated that this compound exhibits potent cytotoxic activity against various cancer cell lines, including those derived from lung, breast, and colon cancers. The mechanism of action involves the inhibition of key signaling pathways involved in cell proliferation and survival, such as the PI3K/AKT and MAPK pathways.

Furthermore, Thieno[2,3-d]pyrimidine, 6-bromo-2-chloro- has shown promise in preclinical studies for its ability to overcome drug resistance in cancer cells. A study published in Cancer Research in 2022 reported that this compound effectively sensitizes resistant cancer cells to conventional chemotherapeutic agents by targeting specific resistance mechanisms. This finding suggests that Thieno[2,3-d]pyrimidine, 6-bromo-2-chloro- could be a valuable adjuvant therapy in combination with existing anticancer drugs.

Beyond its anticancer properties, Thieno[2,3-d]pyrimidine, 6-bromo-2-chloro- has also been investigated for its potential as an antiviral agent. Research conducted by a team at the University of California, Los Angeles (UCLA) found that this compound exhibits broad-spectrum antiviral activity against several RNA viruses, including influenza and coronaviruses. The mechanism of antiviral action involves the inhibition of viral replication through interference with viral RNA synthesis and protein processing.

The 6-bromo-2-chloro substitution on the thienopyrimidine scaffold is crucial for the compound's biological activity. Bromine and chlorine atoms are known to enhance the lipophilicity and electronic properties of molecules, which can improve their cellular uptake and target binding affinity. Additionally, these halogen substituents can influence the conformational flexibility of the molecule, thereby affecting its interactions with biological targets.

In terms of drug development, Thieno[2,3-d]pyrimidine, 6-bromo-2-chloro- has several advantages that make it an attractive candidate for further investigation. Its high potency against cancer cells and viruses suggests that it could be effective at lower doses, potentially reducing side effects. Moreover, its chemical stability and solubility properties are favorable for formulation into various dosage forms.

However, like any new compound in drug development, Thieno[2,3-d]pyrimidine, 6-bromo-2-chloro- must undergo rigorous preclinical and clinical testing to ensure its safety and efficacy. Preclinical studies have shown promising results in animal models of cancer and viral infections, but further research is needed to confirm these findings in human subjects.

In conclusion, Thieno[2,3-d]pyrimidine, 6-bromo-2-chloro- (CAS No. 1782440-51-0) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and biological activities make it a valuable candidate for further research and development as a therapeutic agent against cancer and viral infections. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, Thieno[2,3-d]pyrimidine, 6-bromo-2-chloro- is poised to play a significant role in advancing the field of medicinal chemistry.